Cas no 1824846-39-0 (4-Hepten-1-ol, 2-fluoro-2-methyl-)

• Product Name: 4-Hepten-1-ol, 2-fluoro-2-methyl-
• CAS No: 1824846-39-0
• MF: C₈H₁₅FO
• MW: 146.202506303787
• CID: 5253669
• Update Time: 2025-06-03

4-Hepten-1-ol, 2-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-1-ol, 2-fluoro-2-methyl-

• Inchi： 1S/C8H15FO/c1-3-4-5-6-8(2,9)7-10/h4-5,10H,3,6-7H2,1-2H3
• InChI Key： FUJWQJNXAJHUDQ-UHFFFAOYSA-N
• SMILES： C(O)C(F)(C)CC=CCC

Additional information on 4-Hepten-1-ol, 2-fluoro-2-methyl-

Comprehensive Overview of 4-Hepten-1-ol, 2-fluoro-2-methyl- (CAS No. 1824846-39-0): Properties, Applications, and Industry Insights

4-Hepten-1-ol, 2-fluoro-2-methyl- (CAS No. 1824846-39-0) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a derivative of heptenol, this compound features a fluoro-methyl group at the 2-position, which enhances its reactivity and makes it valuable for specialized synthetic processes. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced material science.

The growing interest in fluorinated compounds like 4-Hepten-1-ol, 2-fluoro-2-methyl- is driven by their ability to improve metabolic stability and bioavailability in drug development. With the rise of precision medicine and green chemistry, this compound aligns with trends favoring environmentally benign and highly efficient chemical intermediates. Its CAS No. 1824846-39-0 serves as a critical identifier for regulatory compliance and patent documentation, ensuring traceability in global supply chains.

In the context of sustainable synthesis, 4-Hepten-1-ol, 2-fluoro-2-methyl- offers advantages such as reduced waste generation and lower energy consumption during production. These attributes resonate with the circular economy principles, a hot topic among policymakers and manufacturers. Additionally, its application in high-performance polymers and liquid crystals has sparked innovation in display technologies and flexible electronics, addressing demands for next-generation consumer gadgets.

From a safety perspective, proper handling protocols for 4-Hepten-1-ol, 2-fluoro-2-methyl- are essential, though it is not classified as hazardous under standard guidelines. Laboratories and industries prioritize risk assessment and exposure control, reflecting broader concerns about workplace safety and chemical stewardship. FAQs often revolve around its storage conditions (recommended: inert atmosphere, low temperature) and compatibility with common reagents, which underscores the need for detailed technical datasheets.

The compound’s role in catalysis and asymmetric synthesis further highlights its scientific relevance. For instance, it serves as a chiral building block in the preparation of optically active pharmaceuticals, a niche yet rapidly expanding market. Search trends reveal queries like "fluoro-alcohols in drug design" and "CAS 1824846-39-0 supplier," indicating robust commercial and academic demand. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to verify its purity and structural integrity.

Looking ahead, 4-Hepten-1-ol, 2-fluoro-2-methyl- is poised to play a pivotal role in emerging fields like bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs). Its adaptability to modular synthetic routes makes it a candidate for cutting-edge therapeutic platforms. As industries pivot toward decarbonization, fluorinated intermediates like this compound may also contribute to energy-efficient manufacturing processes, aligning with global sustainability goals.